Tempol

• CAS No.: 2226-96-2
• Product Name: Tempol
• Molecular Formula: C9H18NO2•
• Molecular Weight: 172.24 g/mol
• Standard InChI: InChI=1S/C9H18NO2/c1-8(2)5-7(11)6-9(3,4)10(8)12/h7,11H,5-6H2,1-4H3
• Standard InChIKey: UZFMOKQJFYMBGY-UHFFFAOYSA-N
• SMILES: CC1(CC(CC(N1[O])(C)C)O)C
• Canonical SMILES: CC1(CC(CC(N1[O])(C)C)O)C
• Appearance: Orange crystalline powder
• Colorform: Crystals from ether + Benzene
• Melting Point: 71.5 °C
• Description: Topical Piperidine Nitroxide MTS-01 is a topical gel containing a cell permeable hydrophilic piperidine nitroxide with potential radioprotective and antioxidant activity. As a stable, free radical compound, MTS-01 may be able to protect cells against the damaging effects of reactive oxygen species (ROS), upon exposure to ionizing radiation and oxidative stress. The topically applied MTS-01 may protect normal tissue from radiation-induced toxicity, such as radiation dermatitis, during radiation therapy.; Tempol has been used in trials studying the treatment of Anal Cancer.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: In water, 2.86X10+4 mg/L at 25 °C (est)
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2,2,6,6-tetramethyl-4-piperidinol-N-oxyl; 4-hydroxy-1-oxyl-2,2,6,6-tetramethylpiperidine; 4-hydroxy-2,2,6,6-tetramethylpiperidine-N-oxyl; 4-hydroxy-2,2,6,6-tetramethylpiperidinoxy radical; 4-hydroxy-2,2,6,6-tetramethylpiperidinyl-1-oxy; HyTEMPO; N-Oxyl-2,2,6,6-tetramethylpiperidine; nitroxide 4-hydroxy-2,2,6,6-tetramethylpiperidinyl-N-oxyl; nitroxyl-2 (2,2,6,6-tetramethyl 4-oxypiperidine)-1-oxyl; tanol; tempol; TMPN
• Vapor Pressure: 1.03X10-7 mm Hg at 25 °C (est)
• Reference: 1: Toklu HZ, Scarpace PJ, Sakarya Y, Kirichenko N, Matheny M, Bruce EB, Carter CS, Morgan D, Tümer N. Intracerebroventricular tempol administration in older rats reduces oxidative stress in the hypothalamus but does not change STAT3 signalling or SIRT1/AMPK pathway. Appl Physiol Nutr Metab. 2017 Jan;42(1):59-67. doi: 10.1139/apnm-2016-0067. PubMed PMID: 28006433.; 2: Abdel-Hamid NM, Wahid A, Mohamed EM, Abdel-Aziz MA, Mohafez OM, Bakar S. New pathways driving the experimental hepatoprotective action of tempol (4-hydroxy-2,2,6,6-tetramethylpiperidine-1-oxyl) against acute hepatotoxicity. Biomed Pharmacother. 2016 Apr;79:215-21. doi: 10.1016/j.biopha.2016.02.016. PubMed PMID: 27044831.; 3: Cai J, Zhang L, Jones RA, Correll JB, Hatzakis E, Smith PB, Gonzalez FJ, Patterson AD. Antioxidant Drug Tempol Promotes Functional Metabolic Changes in the Gut Microbiota. J Proteome Res. 2016 Feb 5;15(2):563-71. doi: 10.1021/acs.jproteome.5b00957. PubMed PMID: 26696396; PubMed Central PMCID: PMC4847541.; 4: Alzoubi KH, Khabour OF, Albawaana AS, Alhashimi FH, Athamneh RY. Tempol prevents chronic sleep-deprivation induced memory impairment. Brain Res Bull. 2016 Jan;120:144-50. doi: 10.1016/j.brainresbull.2015.11.017. PubMed PMID: 26616531.; 5: Abouzied MM, Eltahir HM, Taye A, Abdelrahman MS. Experimental evidence for the therapeutic potential of tempol in the treatment of acute liver injury. Mol Cell Biochem. 2016 Jan;411(1-2):107-15. doi: 10.1007/s11010-015-2572-2. PubMed PMID: 26441060.; 6: Kim CH, Mitchell JB, Bursill CA, Sowers AL, Thetford A, Cook JA, van Reyk DM, Davies MJ. The nitroxide radical TEMPOL prevents obesity, hyperlipidaemia, elevation of inflammatory cytokines, and modulates atherosclerotic plaque composition in apoE-/- mice. Atherosclerosis. 2015 May;240(1):234-41. doi: 10.1016/j.atherosclerosis.2015.03.012. PubMed PMID: 25818249.; 7: Abdulla MH, Sattar MA, Johns EJ. Effects of tempol on altered metabolism and renal vascular responsiveness in fructose-fed rats. Appl Physiol Nutr Metab. 2016 Feb;41(2):210-8. doi: 10.1139/apnm-2015-0411. PubMed PMID: 26789093.; 8: Zhang G, Wang Q, Zhou Q, Wang R, Xu M, Wang H, Wang L, Wilcox CS, Liu R, Lai EY. Protective Effect of Tempol on Acute Kidney Injury Through PI3K/Akt/Nrf2 Signaling Pathway. Kidney Blood Press Res. 2016;41(2):129-38. doi: 10.1159/000443414. PubMed PMID: 26894882; PubMed Central PMCID: PMC4841277.; 9: Kim HK, Hwang SH, Abdi S. Tempol Ameliorates and Prevents Mechanical Hyperalgesia in a Rat Model of Chemotherapy-Induced Neuropathic Pain. Front Pharmacol. 2017 Jan 16;7:532. doi: 10.3389/fphar.2016.00532. PubMed PMID: 28138318; PubMed Central PMCID: PMC5237846.; 10: Erbıs H, Aykota MR, Ozturk B, Kabay B, Sungurtekin U, Ozden A, Yenisey C, Turk NS, Erdem E. Effects of Tempol on Experimental Acute Necrotizing Pancreatitis Model in Rats. J Invest Surg. 2015;28(5):268-75. doi: 10.3109/08941939.2015.1037942. PubMed PMID: 26376346.; 11: Youn CK, Kim J, Jo ER, Oh J, Do NY, Cho SI. Protective Effect of Tempol against Cisplatin-Induced Ototoxicity. Int J Mol Sci. 2016 Nov 18;17(11). pii: E1931. PubMed PMID: 27869744; PubMed Central PMCID: PMC5133926.; 12: Wanyong Y, Zefeng T, Xiufeng X, Dawei D, Xiaoyan L, Ying Z, Yaogao F. Tempol alleviates intracerebral hemorrhage-induced brain injury possibly by attenuating nitrative stress. Neuroreport. 2015 Sep 30;26(14):842-9. doi: 10.1097/WNR.0000000000000434. PubMed PMID: 26237245.; 13: Aksu U, Yanar K, Terzioglu D, Erkol T, Ece E, Aydin S, Uslu E, Çakatay U. Effect of tempol on redox homeostasis and stress tolerance in mimetically aged Drosophila. Arch Insect Biochem Physiol. 2014 Sep;87(1):13-25. doi: 10.1002/arch.21176. PubMed PMID: 25044374.; 14: Zhao B, Pan Y, Wang Z, Tan Y, Song X. Intrathecal Administration of Tempol Reduces Chronic Constriction Injury-Induced Neuropathic Pain in Rats by Increasing SOD Activity and Inhibiting NGF Expression. Cell Mol Neurobiol. 2016 Aug;36(6):893-906. doi: 10.1007/s10571-015-0274-7. PubMed PMID: 26433732.; 15: Chiarotto GB, Drummond L, Cavarretto G, Bombeiro AL, de Oliveira AL. Neuroprotective effect of tempol (4 hydroxy-tempo) on neuronal death induced by sciatic nerve transection in neonatal rats. Brain Res Bull. 2014 Jul;106:1-8. doi: 10.1016/j.brainresbull.2014.04.010. PubMed PMID: 24769526.; 16: Stec DE, Juncos LA, Granger JP. Renal intramedullary infusion of tempol normalizes the blood pressure response to intrarenal blockade of heme oxygenase-1 in angiotensin II-dependent hypertension. J Am Soc Hypertens. 2016 Apr;10(4):346-51. doi: 10.1016/j.jash.2016.01.023. PubMed PMID: 26922123; PubMed Central PMCID: PMC4829442.; 17: Kristensen MN, Frederiksen CA, Sivén E, Hyldebrandt JA, Juhl-Olsen P, Sloth E, Simonsen U, Buus NH. Negative inotropic and hypotensive effects of the superoxide dismutase mimetic tempol in pigs. Eur J Pharmacol. 2014 May 15;731:20-30. doi: 10.1016/j.ejphar.2014.02.036. PubMed PMID: 24632458.; 18: Solanki N, Atrooz F, Asghar S, Salim S. Tempol protects sleep-deprivation induced behavioral deficits in aggressive male Long-Evans rats. Neurosci Lett. 2016 Jan 26;612:245-50. doi: 10.1016/j.neulet.2015.12.032. PubMed PMID: 26724222; PubMed Central PMCID: PMC4728008.; 19: Mustafa AG, Bani-Ahmad MA, Jaradat AQ, Allouh MZ. Tempol protects blood proteins and lipids against peroxynitrite-mediated oxidative damage. Exp Biol Med (Maywood). 2015 Jan;240(1):109-12. doi: 10.1177/1535370214546291. PubMed PMID: 25107897; PubMed Central PMCID: PMC4935193.; 20: Jabbarpour Z, Shahidi S, Saidijam M, Sarihi A, Hassanzadeh T, Esmaeili R. Effect of tempol on the passive avoidance and novel object recognition task in diabetic rats. Brain Res Bull. 2014 Feb;101:51-6. doi: 10.1016/j.brainresbull.2013.12.013. PubMed PMID: 24412412.
• PubChem Compound: 137994
• Last Modified: Nov 11 2021